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Compound of Interest

Compound Name: Phenyl chloroformate

Cat. No.: B146348

This whitepaper provides an in-depth technical overview of the synthesis of phenyl
chloroformate from the reaction of phenol with phosgene. It is intended for researchers,
chemists, and professionals in the pharmaceutical and chemical industries. The guide covers
the underlying reaction mechanism, detailed experimental protocols, critical safety information,
and a comparison of various synthetic methodologies.

Phenyl chloroformate is a crucial intermediate in fine chemical synthesis, widely used as a
reagent for organic synthesis, including in the production of polymerization catalysts, plastic
modifiers, and as an intermediate for pharmaceuticals and pesticides.[1][2] Its synthesis is
primarily achieved through the reaction of phenol with phosgene, a method that is efficient but
requires stringent safety protocols due to the high toxicity of phosgene.[1][3]

Physicochemical Properties and Safety Data

A thorough understanding of the properties and hazards of all chemicals involved is paramount.
Phenyl chloroformate is a colorless to light-yellow liquid with a pungent odor, which is toxic by
ingestion, inhalation, and skin absorption.[4][5] Phosgene is an insidious poison and must be
handled with extreme caution in well-ventilated areas.

Table 1: Physicochemical Properties of Key Compounds

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b146348?utm_src=pdf-interest
https://www.benchchem.com/product/b146348?utm_src=pdf-body
https://www.benchchem.com/product/b146348?utm_src=pdf-body
https://www.benchchem.com/product/b146348?utm_src=pdf-body
https://wap.guidechem.com/question/what-is-phenyl-chloroformate-a-id127567.html
https://www.sanjaychemindia.com/pdfs/chemicals/PHENYL-CHLOROFORMATE.pdf
https://wap.guidechem.com/question/what-is-phenyl-chloroformate-a-id127567.html
https://www.chemicalbook.com/synthesis/phenyl-chloroformate.htm
https://www.benchchem.com/product/b146348?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl-chloroformate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2702258.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Phenyl
Property Phenol Phosgene
Chloroformate
CAS Number 1885-14-9 108-95-2 75-44-5
Molecular Formula C7HsCIO2[3] CeHeO COClI2
Molecular Weight 156.57 g/mol 94.11 g/mol 98.92 g/mol
- _ 188-189 °C[4]; 74-75
Boiling Point 181.7 °C 7.56 °C[6]
°C at 13 mmHg
Melting Point -28 °C[4] 40.5 °C -118 °C
) 1.42 g/cm3 (liquid at
Density ~1.25 g/mL at 25 °C 1.07 g/cm3
0°C)
Flash Point 69 °C (closed cup) 79 °C Not Flammable
- ] Soluble in water (8.3 ]
Solubility Reacts with water[4] Reacts with water

g/100 mL)

Table 2: Hazard and Safety Information
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Compound

Hazard
Classifications

Hazard Statements

Recommended
Personal Protective
Equipment (PPE)

Phenyl Chloroformate

Acute Tox. 1

(Inhalation), Skin Corr.

1B, Met. Corr. 1

H290, H302, H314,
H330, H335

Safety goggles,
chemically resistant
gloves (e.g., Viton),
lab coat, use in a
fume hood.[7][8]

Acute Tox. 3, Muta. 2,

H301, H311, H331,

Safety goggles,

Phenol STOT RE 2, Skin gloves, protective
H314, H341, H373 )
Corr. 1B clothing.
Positive-pressure self-
contained breathing
Acute Tox. 2
Phosgene . H330 apparatus (SCBA),
(Inhalation)

chemical-protective
suit.[9]

Reaction Mechanism and Process Workflow

The synthesis of phenyl chloroformate from phenol and phosgene is a nucleophilic acyl

substitution reaction. The oxygen atom of phenol acts as a nucleophile, attacking the

electrophilic carbonyl carbon of phosgene. This is typically facilitated by a base, which

deprotonates phenol to form the more nucleophilic phenoxide ion, or by a catalyst. The reaction

proceeds with the elimination of a chloride ion, followed by the removal of a proton to yield

phenyl chloroformate and hydrogen chloride (HCI). The HCI byproduct must be neutralized

by a base to drive the reaction to completion.
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Phenol
(CeHsOH)

Phenyl Chloroformate
(CeHsOCOCI)

Elimination of CI-

Tetrahedral Intermediate

Phosgene Nucleophilic Attack -
(COClz)

Proton Transfer & Neutralization

Byproduct
(HCI + Base)

Base
(e.g., Pyridine, NaOH)
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Start: Prepare Reactants
(Phenol, Solvent)

‘Wash Organic Layer
(Dilute HCI, Water)

Dry Organic Layer
(.g., Anhydrous CaClz or MgSOs)

Filter Drying Agent

Solvent Removal
(Rotary Evaporation)

Purification:
Reduced Pressure Distillation

.

inal Product:
Phenyl Chloroformate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Phenyl Chloroformate Synthesis from Phenol and
Phosgene: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146348#phenyl-chloroformate-synthesis-from-
phenol-and-phosgene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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